Cas no 5845-16-9 (2-Azabicyclo[2.2.2]octane-2-ethanol)

• Product Name: 2-Azabicyclo[2.2.2]octane-2-ethanol
• CAS No: 5845-16-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 1114439
• PubChem ID: 12612322
• Update Time: 2025-04-20

2-Azabicyclo[2.2.2]octane-2-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.2]octane-2-ethanol
• DTXSID501294320
• 5845-16-9

• Inchi： 1S/C9H17NO/c11-6-5-10-7-8-1-3-9(10)4-2-8/h8-9,11H,1-7H2
• InChI Key： RRLIAWZUIJSIES-UHFFFAOYSA-N
• SMILES： OCCN1CC2CCC1CC2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 23.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines